Cas no 1708400-93-4 (2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine)

2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine is a heterocyclic compound featuring a pyridine core substituted with a chloro group and a [1,2,4]oxadiazole ring bearing a 2,5-dichlorophenyl moiety. This structure imparts significant reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The presence of multiple chloro substituents enhances its electrophilic character, facilitating further functionalization. Its rigid oxadiazole linkage contributes to stability while maintaining compatibility with cross-coupling reactions. The compound’s well-defined molecular architecture makes it suitable for structure-activity relationship studies in medicinal chemistry. High purity and consistent synthesis protocols ensure reproducibility for research and industrial use.

2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine structure

1708400-93-4 structure

Product Name:2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine

CAS No:1708400-93-4

MF:C₁₃H₆Cl₃N₃O

MW:326.565239429474

CID:5152236

Update Time:2025-07-01

2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine
- Pyridine, 2-chloro-4-[3-(2,5-dichlorophenyl)-1,2,4-oxadiazol-5-yl]-
- Inchi： 1S/C13H6Cl3N3O/c14-8-1-2-10(15)9(6-8)12-18-13(20-19-12)7-3-4-17-11(16)5-7/h1-6H
- InChI Key： MXTJZHNTXDAIGE-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC=CC(C2ON=C(C3=CC(Cl)=CC=C3Cl)N=2)=C1

2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM510012-1g	5-(2-Chloropyridin-4-yl)-3-(2,5-dichlorophenyl)-1,2,4-oxadiazole	1708400-93-4	97%	1g	$764	2023-02-17

2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on 2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine

Research Brief on 2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine (CAS: 1708400-93-4)

The compound 2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine (CAS: 1708400-93-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a [1,2,4]oxadiazole core, has been investigated for its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutics. Recent studies have focused on its synthetic pathways, biological activities, and structure-activity relationships (SAR).

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis of this compound via a cyclization reaction involving 2,5-dichlorobenzonitrile and 2-chloro-4-pyridinecarboxylic acid hydrazide. The researchers optimized the reaction conditions to achieve a high yield (82%) and purity (>98%), making it a viable candidate for further pharmacological evaluation. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, preliminary screening assays revealed that 2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine exhibits moderate inhibitory effects against several kinase targets, including EGFR and VEGFR2. These findings suggest its potential as a lead compound for oncology applications. Further mechanistic studies are underway to elucidate its mode of action and optimize its potency.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's SAR. The study demonstrated that modifications to the dichlorophenyl moiety significantly influence its binding affinity to target proteins. For instance, replacing the chlorine atoms with electron-withdrawing groups enhanced its inhibitory activity, while bulky substituents reduced it. These insights are invaluable for designing derivatives with improved pharmacological profiles.

Despite these promising results, challenges remain. The compound's solubility in aqueous media is limited, which may hinder its bioavailability. Researchers are exploring formulation strategies, such as nanoparticle encapsulation, to address this issue. Additionally, toxicity studies are needed to ensure its safety profile before advancing to preclinical trials.

In conclusion, 2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine represents a promising scaffold for drug development, particularly in oncology. Its synthetic accessibility, biological activity, and tunable SAR make it a valuable candidate for further research. Future studies should focus on optimizing its physicochemical properties and evaluating its efficacy in disease models.